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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Apiezon® L is a silicone- and halogen-free ultra-high vacuum grease renowned for its
exceptional properties in sealing and lubricating environmental chambers and other vacuum
systems.[1][2][3][4] Its hydrocarbon base ensures it is resistant to the 'creep’ and 'carry over'
contamination often associated with silicone-based greases, making it an ideal choice for
sensitive experiments where sample purity is paramount, such as in mass spectrometry and
infrared spectroscopy.[1][2][5] This document provides detailed application notes, protocols,
and technical data for the effective use of Apiezon® L grease in sealing environmental
chambers.

Key Properties and Advantages

Apiezon® L grease offers several distinct advantages for sealing environmental chambers:

o Ultra-High Vacuum Compatibility: It exhibits an extremely low vapor pressure, making it
suitable for ultra-high vacuum applications.[1][2][3]

» Silicone-Free: As a hydrocarbon-based grease, it prevents the silicone contamination that
can interfere with sensitive analytical techniques and surface coating processes.[1][6]
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» Excellent Lubrication: It provides superior lubrication for moving parts within a vacuum
system while maintaining a reliable seal.[1][2][5]

» Radiation Resistance: Apiezon® L shows a degree of radiation resistance, maintaining its
properties even when exposed to radiation.[2][3][5][7]

o 'Gettering' Action: The grease has the ability to absorb potentially harmful chemical impurities
and grease from metal and glass surfaces.[1][2][3]

o Easy Removal: It is readily soluble in hydrocarbon solvents, allowing for straightforward
cleaning and removal.[1][2][3]

Quantitative Data Summary

The following table summarizes the key quantitative properties of Apiezon® L grease for easy
reference and comparison.
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Property

Value Units Notes

Vapor Pressure

7x1071 Torr at 20°C[1][2][3][41[8]

Typical Working

Designed for use at

10to 30 °C ambient temperatures.
Temperature Range
[1][2][4][8]
Dropping Point 42 to 52 °C ASTM D566[7][8]
Thermal Conductivity 0.194 W/m°C at 20°CJ[1][8]
Relative Density 0.896 - at 20°CJ[8]
Outgassing
o <1 % TML ASTM E595(8]
Characteristics
<0.1 % CVCM ASTM E595(8]

Radiation Resistance

Maintains excellent
lubrication with a
small increase in
stiffness after
exposure to 1 MGy of
4 MeV electrons.[2][3]

[5]
Volume Resistivity 1.2 x 10 ohmcm [1]18]
Permittivity 2.3 - [1][8]
Loss Tangent <0.0001 - [1]18]

Material Compatibility

Proper material selection is crucial for ensuring a reliable and long-lasting seal.
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Compatible Materials

Incompatible Materials

Viton

EPDM (ethylene propylene diene M-class
rubber)[1][2]

Silicone

EPR (ethylene propylene rubber)[1][2]

Nitrile (>30% nitrile content)[1][2]

Butyl rubber[1][2]

Nylon

PVC seals[1][2]

Polyurethane

Polyethylene

Polypropylene

Experimental Protocols

This protocol outlines the steps for the correct application of Apiezon® L grease to ensure a

high-quality vacuum seal.

e Surface Preparation:

o Thoroughly clean all surfaces to be sealed, including O-rings and mating flanges.

o Wipe surfaces with a lint-free cloth dampened with a hydrocarbon solvent (e.g., toluene,

Xylene) to remove any existing grease, oils, or particulates. For a more environmentally

friendly option, limonene can be used.[1]

o Ensure surfaces are completely dry before applying the grease.

o Grease Application:

o Apply a small, even amount of Apiezon® L grease directly to the O-ring or the sealing

surface.

o Athin, uniform layer is sufficient. Over-application can lead to contamination and is

unnecessary for achieving a good seal.

© 2025 BenchChem. All rights reserved.

4/10 Tech Support


https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Spread the grease evenly using a clean, lint-free applicator or a gloved finger. The goal is
to fill microscopic imperfections on the sealing surfaces.

o Assembly:
o Carefully place the greased O-ring into its groove.

o Assemble the environmental chamber components, ensuring that the sealing surfaces
meet squarely and are not misaligned.

o Tighten any clamps or bolts to the manufacturer's recommended torque specifications to
ensure even pressure on the seal.

After sealing the chamber, it is essential to perform a leak test to verify the integrity of the seal.
e System Evacuation:

o Connect the environmental chamber to a suitable vacuum pump.

o Begin evacuating the chamber, monitoring the pressure with a calibrated vacuum gauge.

» Rate of Rise Test (Static Leak Test):

o

Once the desired base pressure is reached, isolate the chamber from the vacuum pump.

[¢]

Record the pressure inside the chamber and start a timer.

o

Monitor the pressure over a set period. A significant rise in pressure indicates a leak.

[e]

The leak rate can be calculated using the formula: Leak Rate = (AP * V) / At, where AP is
the change in pressure, V is the volume of the chamber, and At is the elapsed time.

e Helium Leak Detection (Dynamic Leak Test):

o

For more sensitive leak detection, a helium leak detector is recommended.

[¢]

Connect the leak detector to the vacuum system.

[¢]

Evacuate the chamber to the required pressure for the leak detector to operate.
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o Spray a small amount of helium gas around the potential leak points (seals, feedthroughs,
welds).

o If aleak is present, the helium will be drawn into the chamber and detected by the mass
spectrometer in the leak detector, indicating the location of the leak.

e Initial Removal:
o Wipe away the majority of the grease using a clean, lint-free cloth.[1]
e Solvent Cleaning:

o To remove any remaining residue, wash the surfaces with a hydrocarbon solvent such as
toluene or xylene.[1] Limonene is a suitable environmentally friendly alternative.[1]

o Note: Apiezon® L grease is not soluble in alcohols (e.g., ethanol, IPA) or ketones (e.g.,
acetone, MEK).[1]

¢ Final Rinse:

o For critical applications, a final rinse with a clean solvent may be necessary to ensure all
traces of the grease have been removed.

Visualization of Sealant Selection Workflow

The following diagram illustrates the logical workflow for selecting a sealant for an
environmental chamber, culminating in the decision to use Apiezon® L grease.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Identify Experimental
Requirements
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Y
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Sealants

Radiation Exposure
Expected?
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Use Apiezon® L Grease
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Caption: Workflow for selecting a sealant for environmental chambers.
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Troubleshooting

Problem

Possible Cause

Solution

Leak detected after sealing

Insufficient grease applied.

Disassemble, clean, and
reapply a slightly more
generous, even layer of

grease.

Damaged or incompatible O-

ring.

Inspect the O-ring for nicks,
cuts, or signs of degradation.
Replace if necessary with a

compatible material.

Uneven clamping pressure.

Ensure all clamps and bolts
are tightened to the

manufacturer's specifications.

Contamination in the chamber

Excess grease applied.

Use a minimal amount of
grease necessary to create a

seal.

'‘Creep' from a non-Apiezon

grease.

Ensure only Apiezon® L or
another suitable hydrocarbon

grease is used.

Difficulty in achieving base

pressure

High outgassing from the

grease.

This is unlikely with Apiezon®
L due to its low vapor
pressure. However, ensure the
grease has not absorbed
volatile compounds by using
fresh grease from a sealed

container.

Aleak is present in the system.

Perform a thorough leak test

as described in Protocol 4.2.

By following these application notes and protocols, researchers, scientists, and drug

development professionals can effectively utilize Apiezon® L grease to achieve reliable, long-

lasting, and contamination-free seals in their environmental chambers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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